N-(2-Phenylmethoxyphenyl)prop-2-enamide

• IUPAC Name: N-(2-phenylmethoxyphenyl)prop-2-enamide
• InChI: InChI=1S/C16H15NO2/c1-2-16(18)17-14-10-6-7-11-15(14)19-12-13-8-4-3-5-9-13/h2-11H,1,12H2,(H,17,18)
• InChI Key: KCEFZULJOMWGKZ-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NC1=CC=CC=C1OCC2=CC=CC=C2
• Molecular Formula: C16H15NO2
• Molecular Weight: 253.29 g/mol
• CAS No.: 1877984-22-9

Description

“N-(2-Phenylmethoxyphenyl)prop-2-enamide” is a compound that contains a prop-2-enamide group attached to a phenylmethoxyphenyl group. The prop-2-enamide group is a type of amide, which is a functional group consisting of a carbonyl group (C=O) linked to a nitrogen atom. The phenylmethoxyphenyl group consists of a phenyl ring (a six-membered aromatic ring) attached to a methoxy group (CH3O-) and another phenyl ring.

Molecular Structure Analysis

The molecular structure of “this compound” would be characterized by the presence of the prop-2-enamide group and the phenylmethoxyphenyl group. The compound would likely exhibit the typical properties of amides, including the ability to participate in hydrogen bonding due to the polar C=O and N-H bonds.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” would be influenced by its functional groups. For example, the presence of the amide group could result in the compound having a relatively high boiling point due to the ability of amides to form hydrogen bonds.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. Without specific information on “N-(2-Phenylmethoxyphenyl)prop-2-enamide”, it’s difficult to provide a detailed mechanism of action.